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Compound of Interest

Compound Name: Baxdrostat

Cat. No.: B10830011

An in-depth exploration of the chemical structure, properties, mechanism of action, and clinical
development of the selective aldosterone synthase inhibitor, Baxdrostat.

Introduction

Baxdrostat (CIN-107) is a novel, potent, and highly selective inhibitor of aldosterone synthase
(CYP11B2), an enzyme critical in the terminal step of aldosterone biosynthesis.[1][2][3][4][5]
Dysregulation of the renin-angiotensin-aldosterone system (RAAS), leading to excess
aldosterone production, is a key contributor to the pathophysiology of hypertension and related
cardiovascular and renal diseases.[1][6][7][8] Baxdrostat's targeted mechanism of action
offers a promising therapeutic approach for treatment-resistant hypertension and other
conditions driven by aldosterone excess.[1][3][5][9][10] This technical guide provides a
comprehensive overview of the chemical, pharmacological, and clinical characteristics of
Baxdrostat for researchers, scientists, and drug development professionals.

Chemical Structure and Properties

Baxdrostat is a non-steroidal, small molecule inhibitor. Its chemical identity and key
physicochemical properties are summarized in the tables below.

Chemical Identification
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Identifier Value

N-[(8R)-4-(1-methyl-2-ox0-3,4-dihydroquinolin-
IUPAC Name 6-yl)-5,6,7,8-tetrahydroisoquinolin-8-
yl]propanamide[11]

Synonyms CIN-107, RO6836191[3][4][12]

CAS Number 1428652-17-8[11]

Molecular Formula C22H25N302[11]

Molecular Weight 363.46 g/mol [11]

InChl Key VDEUDSRUMNAXJG-LIQANCHMSA-N[11]

Physicochemical Properties

Property Value
Appearance Solid powder[13]
Solubility Soluble in DMSO[14]

Mechanism of Action

Baxdrostat exerts its pharmacological effect by selectively inhibiting aldosterone synthase
(CYP11B2), the enzyme responsible for the conversion of 11-deoxycorticosterone to
aldosterone in the adrenal cortex.[1][2][3][4][5] This inhibition leads to a dose-dependent
reduction in plasma and urine aldosterone levels.[3][15]

A key feature of Baxdrostat is its high selectivity for CYP11B2 over 113-hydroxylase
(CYP11B1), the enzyme responsible for cortisol synthesis.[3][16] This selectivity, reported to be
over 100-fold, minimizes the risk of off-target effects such as cortisol deficiency, which has
been a limitation of less selective aldosterone synthase inhibitors.[2][3][16]

The following diagram illustrates the role of Baxdrostat within the Renin-Angiotensin-
Aldosterone System (RAAS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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